Cas no 1153232-09-7 (1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol)

1153232-09-7 structure
Product Name:1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol
CAS No:1153232-09-7
Molecular Formula:C12H17NO3
Molecular Weight:223.268283605576
CID:5073221
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Properties
Names and Identifiers
-
- 1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-ol
- (2,5-dimethylfuran-3-yl)-(3-hydroxypiperidin-1-yl)methanone
- (2,5-Dimethylfuran-3-yl)(3-hydroxypiperidin-1-yl)methanone
-
- InChIKey: OGMWXFHPYONEBQ-UHFFFAOYSA-N
- Inchi: 1S/C12H17NO3/c1-8-6-11(9(2)16-8)12(15)13-5-3-4-10(14)7-13/h6,10,14H,3-5,7H2,1-2H3
- SMILES: OC1CN(C(C2C=C(C)OC=2C)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Heavy Atom Count: 16
- Complexity: 269
- XLogP3: 1.1
- Topological Polar Surface Area: 53.7
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1908-1134-0.25g |
1-(2,5-dimethylfuran-3-carbonyl)piperidin-3-ol |
1153232-09-7 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
TRC | D122941-100mg |
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol |
1153232-09-7 | 100mg |
$ 115.00 | 2022-06-05 |
1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol Related Literature
-
Rafaela S. Andre,Luiz H. C. Mattoso New J. Chem., 2020,44, 13030-13035
-
2. Front cover
-
Xu Lu,Heng Zhan,Si Hui,Jiyan Dai,Ctirad Uher,Guoyu Wang,Xiaoyuan Zhou Energy Environ. Sci., 2016,9, 454-460
-
Dehua Li,Jinhui Jiang,Qiutong Huang,Guang Wang,Meiduo Zhang Polym. Chem., 2016,7, 3444-3450
-
Ralph A. Sperling,Pilar Rivera Gil,Feng Zhang,Marco Zanella,Wolfgang J. Parak Chem. Soc. Rev., 2008,37, 1896-1908
-
Sohail A. Khan,T. Hayat,A. Alsaedi Nanoscale Adv., 2023,5, 4863-4872
-
Wenjing Lin,Yong Chen,Yu Liu Chem. Sci., 2022,13, 7976-7989
-
Tong Shao,Xiaoshuang Wang,Rentian Guan,Suyuan Zeng,Rui Li,Min Hong,Qiaoli Yue New J. Chem., 2023,47, 17293-17302
-
Jun Ji,Benyu Liu,Hao Huang,Xinxin Wang,Luyao Yan,Shujie Qu,Xin Liu,Haoran Jiang,Mingjun Duan,Yingfeng Li,Meicheng Li J. Mater. Chem. C, 2021,9, 7057-7064
1153232-09-7 (1-(2,5-Dimethylfuran-3-carbonyl)piperidin-3-ol) Related Products
- 2227899-07-0(rac-ethyl (3R,4S)-4-(4-acetamidophenyl)pyrrolidine-3-carboxylate)
- 2228301-91-3(1,1,1-trifluoro-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-amine)
- 2172112-79-5((2-methyl-2H-1,2,3-triazol-4-yl)methanesulfonyl fluoride)
- 2097890-13-4(N-1-(2,3,4-trimethoxybenzoyl)azetidin-3-ylpyridazin-3-amine)
- 2034436-47-8(4-[[1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)sulfonyl]-3-pyrrolidinyl]oxy]-6-ethyl-5-fluoropyrimidine)
- 2228071-91-6((1S)-1-(4-benzylmorpholin-2-yl)ethan-1-amine)
- 2171162-71-1(3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)
- 2228061-71-8((1S)-1-(1-methylpiperidin-2-yl)ethan-1-ol)
- 2228408-55-5(tert-butyl N-{4-1-(aminomethyl)cyclobutyl-2-methylphenyl}carbamate)
- 2092203-02-4(3-(6-bromopyridin-2-yl)propanenitrile)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.chem960.com/company/190540/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.szgeneleebio.com/

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
